Cas no 802-81-3 ((17alpha)-17-acetyl-6-chloropregna-4,6-dien-3-one)

• Product name: (17alpha)-17-acetyl-6-chloropregna-4,6-dien-3-one
• CAS No: 802-81-3
• MF: C₂₃H₃₁ClO₂
• MW: 374.944046258926
• CID: 1800740
• PubChem ID: 200166

(17alpha)-17-acetyl-6-chloropregna-4,6-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-17-ethylpregna-4,6-diene-3,20-dione
• (17alpha)-17-acetyl-6-chloropregna-4,6-dien-3-one
• (8S,9S,10R,13S,14S,17S)-17-acetyl-6-chloro-17-ethyl-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• HVC136N07S
• DTXSID201001099
• Q27280122
• 6-Chloro-17-ethyl-pregna-4,6-diene-3,20-dione
• 802-81-3
• 6-Chloro-6-dehydro-17-alpha-ethylprogesterone
• 17-Acetyl-6-chloropregna-4,6-dien-3-one
• Pregna-4,6-diene-3,20-dione, 6-chloro-17-ethyl-
• UNII-HVC136N07S

• Inchi： InChI=1S/C23H31ClO2/c1-5-23(14(2)25)11-8-18-16-13-20(24)19-12-15(26)6-9-21(19,3)17(16)7-10-22(18,23)4/h12-13,16-18H,5-11H2,1-4H3/t16-,17+,18+,21-,22+,23-/m1/s1
• InChI Key： FBALPBIKGCMYPR-CZZSXQRJSA-N
• SMILES： CCC1(CCC2C1(CCC3C2C=C(C4=CC(=O)CCC34C)Cl)C)C(=O)C

Computed Properties

• Exact Mass: 374.201
• Monoisotopic Mass: 374.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 4.8

Experimental Properties

• Density: 1.15
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.556